Cas no 2098116-46-0 (1-(6-Chloro-2-methylpyrimidin-4-yl)-4-ethoxypyrrolidin-3-ol)

• Product Name: 1-(6-Chloro-2-methylpyrimidin-4-yl)-4-ethoxypyrrolidin-3-ol
• CAS No: 2098116-46-0
• MF: C₁₁H₁₆ClN₃O₂
• MW: 257.716641426086
• CID: 5726279
• PubChem ID: 121203908
• Update Time: 2025-06-09

1-(6-Chloro-2-methylpyrimidin-4-yl)-4-ethoxypyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• F1907-7817
• AKOS026712160
• 2098116-46-0
• 1-(6-chloro-2-methylpyrimidin-4-yl)-4-ethoxypyrrolidin-3-ol
• 1-(6-Chloro-2-methylpyrimidin-4-yl)-4-ethoxypyrrolidin-3-ol

• Inchi： 1S/C11H16ClN3O2/c1-3-17-9-6-15(5-8(9)16)11-4-10(12)13-7(2)14-11/h4,8-9,16H,3,5-6H2,1-2H3
• InChI Key： DKTVDVAMPCWFIG-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(C)=N1)N1CC(C(C1)OCC)O

Computed Properties

• Exact Mass: 257.0931045g/mol
• Monoisotopic Mass: 257.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.5Ų

Additional information on 1-(6-Chloro-2-methylpyrimidin-4-yl)-4-ethoxypyrrolidin-3-ol

Introduction to 1-(6-Chloro-2-methylpyrimidin-4-yl)-4-ethoxypyrrolidin-3-ol (CAS No. 2098116-46-0)

1-(6-Chloro-2-methylpyrimidin-4-yl)-4-ethoxypyrrolidin-3-ol (CAS No. 2098116-46-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolidinols, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of 1-(6-Chloro-2-methylpyrimidin-4-yl)-4-ethoxypyrrolidin-3-ol is characterized by a pyrrolidine ring substituted with an ethoxy group at the C4 position and a 6-chloro-2-methylpyrimidine moiety at the C1 position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The chloro and methyl substituents on the pyrimidine ring enhance the lipophilicity of the compound, which is crucial for its ability to cross biological membranes and interact with target proteins.

The synthesis of 1-(6-Chloro-2-methylpyrimidin-4-yl)-4-ethoxypyrrolidin-3-ol has been reported in several studies, with various methodologies being employed. One common approach involves the reaction of 6-chloro-2-methylpyrimidine with an appropriately substituted pyrrolidine derivative. The ethoxy group is typically introduced via an alkylation step using ethyl iodide or a similar reagent. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes, such as those utilizing microwave-assisted reactions or catalytic systems that minimize waste and energy consumption.

In terms of biological activities, 1-(6-Chloro-2-methylpyrimidin-4-yl)-4-ethoxypyrrolidin-3-ol has shown promising results in several preclinical studies. One area of particular interest is its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. These findings suggest that it may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, 1-(6-Chloro-2-methylpyrimidin-4-yl)-4-ethoxypyrrolidin-3-ol has been investigated for its anti-cancer properties. Studies have shown that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings highlight the potential of this compound as a lead molecule for the development of new anticancer drugs.

Beyond its anti-inflammatory and anti-cancer activities, 1-(6-Chloro-2-methylpyrimidin-4-yl)-4-ethoxypyrrolidin-3-ol has also been explored for its neuroprotective effects. Preclinical studies have shown that it can protect neurons from oxidative stress-induced damage and reduce neuroinflammation in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The exact mechanisms underlying these neuroprotective effects are still being elucidated but may involve the activation of antioxidant defense systems and the inhibition of pro-inflammatory mediators.

The pharmacokinetic properties of 1-(6-Chloro-2-methylpyrimidin-4-y l)-4 -ethoxypyrrol idin -3 -ol have also been studied to assess its suitability for therapeutic applications. Initial data indicate that it has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development into drug formulations. However, more comprehensive pharmacokinetic studies are needed to fully understand its behavior in vivo.

In conclusion, 1-(6-Chloro -2 -methylpyrim idine -4 -yl) -4 -ethoxy pyrro lidine -3 -ol (CAS No. 2098116 -4 6 -0) is a multifaceted compound with a range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and pharmacological properties, this compound holds significant promise for addressing unmet medical needs in various disease areas.